Cas no 1220027-56-4 (3-(4-Bromo-2-chlorophenoxy)pyrrolidinehydrochloride)

• Product Name: 3-(4-Bromo-2-chlorophenoxy)pyrrolidinehydrochloride
• CAS No: 1220027-56-4
• MF: C₁₀H₁₂BrCl₂NO
• MW: 313.0183801651
• CID: 1072560
• PubChem ID: 56831052
• Update Time: 2025-05-24

3-(4-Bromo-2-chlorophenoxy)pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride
• 1220027-56-4
• 3-(4-Bromo-2-chlorophenoxy)pyrrolidinehydrochloride
• 3-(4-bromo-2-chlorophenoxy)pyrrolidine;hydrochloride
• AKOS015843931

• MDL： MFCD13561056
• Inchi： 1S/C10H11BrClNO.ClH/c11-7-1-2-10(9(12)5-7)14-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6H2;1H
• InChI Key： JGQJMKPKCMTDNA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OC1CNCC1.Cl

Computed Properties

• Exact Mass: 310.94793g/mol
• Monoisotopic Mass: 310.94793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-Bromo-2-chlorophenoxy)pyrrolidinehydrochloride

3-(4-Bromo-2-chlorophenoxy)pyrrolidine Hydrochloride: A Comprehensive Overview

The compound 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride (CAS No. 1220027-56-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phenoxy pyrrolidines, which are known for their unique chemical properties and versatility in different chemical reactions. The phenoxy group attached to the pyrrolidine ring introduces a range of functional groups that can be exploited for diverse purposes, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of phenoxy pyrrolidines in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The bromo and chloro substituents on the phenyl ring add electronic diversity to the molecule, enhancing its reactivity and selectivity in different chemical environments. These substituents also play a crucial role in modulating the physical and chemical properties of the compound, making it suitable for specific applications.

The synthesis of 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the phenoxy intermediate, followed by its coupling with pyrrolidine under optimized conditions. The use of catalysts and protecting groups has significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

One of the most promising applications of this compound is in the field of medicinal chemistry, where it serves as a valuable building block for constructing complex molecular architectures. For instance, researchers have utilized this compound as a precursor for developing antidepressants, anticonvulsants, and other neuroactive agents. The ability to fine-tune the electronic properties of the molecule through substitution patterns on the phenyl ring has opened new avenues for designing drugs with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride has also found use in agricultural chemistry, particularly in the development of pesticides and herbicides. The compound's ability to interact with biological systems at multiple levels makes it an attractive candidate for designing eco-friendly agrochemicals that are both effective and sustainable.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. By employing advanced molecular modeling techniques, researchers have been able to predict its interaction with various biological targets, such as enzymes and receptors. These insights have paved the way for more rational drug design strategies, enabling scientists to optimize the compound's properties for specific therapeutic applications.

The stability and reactivity of 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride under different environmental conditions are critical factors that influence its practical applications. Studies have shown that the compound exhibits excellent stability under mild conditions, making it suitable for long-term storage and transportation. However, its reactivity can be modulated by adjusting pH levels or introducing specific functional groups, allowing for tailored performance in different chemical processes.

Another area where this compound has shown potential is in materials science, particularly in the development of advanced polymers and coatings. The phenoxy group's ability to form strong intermolecular bonds makes it an ideal candidate for creating materials with enhanced mechanical properties and thermal stability. Researchers are actively exploring its use in creating biodegradable polymers, which could revolutionize industries such as packaging and textiles.

In conclusion, 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride (CAS No. 1220027-56-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern science and industry is set to grow even further.